![molecular formula C8H7F2N3 B3038733 2-(Difluoromethyl)-1H-benzo[d]imidazol-5-amine CAS No. 891831-55-3](/img/structure/B3038733.png)
2-(Difluoromethyl)-1H-benzo[d]imidazol-5-amine
Overview
Description
“2-(Difluoromethyl)-1H-benzo[d]imidazol-5-amine” is a compound that contains an imidazole ring, which is a five-membered heterocycle with two non-adjacent nitrogen atoms . Imidazole rings are key components in many biologically active molecules and are widely used in medicinal chemistry .
Synthesis Analysis
Imidazole was first synthesized by Heinrich Debus in 1858 through the reaction of glyoxal and formaldehyde in ammonia . This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles . More complex heterocycles presenting the imidazole ring in their structure, such as benzo[d]imidazo[2,1-b]thiazoles, could be synthesized by the condensation of aromatic ketones and 5-(biphenyl-4-yl)-1,3,4-thiadiazol-2-amine in the presence of N-bromosuccinimide .Scientific Research Applications
Late-Stage Difluoromethylation
- Applications :
Pharmaceutical Relevance
- Examples : Researchers have explored the use of difluoromethylated imidazoles and benzimidazoles in drug design .
Ionic Liquids and Material Science
- Imidazolium Ionic Liquids : Fluoroalkyl-derivatized imidazolium-based ionic liquids are valuable in material science. They offer thermal stability, green solvent properties, and applications in catalysis, solar cells, and water purification .
- Lithium Salt for Batteries : 2-trifluoromethyl-4,5-dicyanoimidazole lithium salt (LiTDI) shows promise in rechargeable lithium battery technology .
Catalysis and Organic Synthesis
- Fluorine’s Role : Fluorine’s electronegativity enhances bond strength and decreases bond length, impacting reactivity .
Biological Activity and Histidine Derivatives
- Other Imidazole-Containing Compounds : Purines (adenine, guanine), xanthine, theophylline, caffeine, and carnosine contain imidazole nuclei .
Fluorinated Benzimidazoles
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as eflornithine, target enzymes like ornithine decarboxylase . This enzyme plays a crucial role in cell growth and differentiation, making it a potential target for therapeutic interventions .
Mode of Action
Compounds with similar structures, such as eflornithine, act as irreversible inhibitors of their target enzymes . This means they bind to the enzyme and permanently deactivate it, preventing it from catalyzing its usual reactions .
Biochemical Pathways
Similar compounds like eflornithine affect the polyamine biosynthetic pathway . By inhibiting ornithine decarboxylase, they reduce the production of polyamines, which are essential for cell growth and differentiation .
Pharmacokinetics
The presence of fluorine in a compound can augment the potency, selectivity, metabolic stability, and pharmacokinetics of drugs .
Result of Action
Similar compounds like eflornithine have been shown to prevent the relapse of high-risk neuroblastoma in pediatric and adult patients .
Action Environment
It’s known that the biological environment can slightly change the molecular structure of similar compounds like eflornithine .
properties
IUPAC Name |
2-(difluoromethyl)-3H-benzimidazol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F2N3/c9-7(10)8-12-5-2-1-4(11)3-6(5)13-8/h1-3,7H,11H2,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTJQNINOXMUSDN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1N)NC(=N2)C(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F2N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(difluoromethyl)-1H-1,3-benzodiazol-5-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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